Methyl 2-(methylthio)propionate
Overview
Description
“Methyl 2-(methylthio)propionate” is a chemical compound with the molecular formula C5H10O2S . It has a molecular weight of 134.20 g/mol . This compound is used in the contribution of overall aroma perception of the ripe fruit . It is immiscible with water and incompatible with strong oxidizing agents .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(methylthio)propionate” can be represented by the SMILES stringCC(C(=O)OC)SC . The InChI Key for this compound is QMPSBIWJVUCDKV-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“Methyl 2-(methylthio)propionate” is a compound with a molecular weight of 134.20 g/mol . It is immiscible with water . The refractive index of this compound is 1.462 .Scientific Research Applications
1. Aroma Perception of Ripe Fruit
- Summary of Application : Methyl 2-(methylthio)propionate is used in the contribution of overall aroma perception of the ripe fruit .
2. Synthesis of Acrylic Plastic Precursors
- Summary of Application : Methyl propionate (MP) and methyl methacrylate (MMA) are considered as industrially important precursors for large-scale acrylic plastic production .
- Methods of Application : The synthesis of MP and MMA precursors involves a reversible CO2 capture approach involving an organic superbase . An equimolar mixture of an organic superbase 1,8-diazabicyclo-[5.4.0]-undec-7-ene (DBU) and methanol was reversibly reacted with molecular CO2. The obtained switchable ionic liquid, [DBUH][MeCO3], further reacted with an equivalent amount of propionic anhydride or methacrylic anhydride to form MP or MMA, respectively .
- Results or Outcomes : After the use of methanol as a solvent, good recovery of the alcoholic solution of esters was achieved where 85% and 92% yields of MP and MMA were obtained, respectively . The recovered MMA with methanol was polymerised to poly-MMA using a benzoyl peroxide induced free radical polymerisation process .
3. Flavor Compound in Fruits
- Summary of Application : Methyl 3-(methylthio)propionate is a sulfur-containing flavor compound found in pineapple, muskmelon, and strawberries .
4. Synthesis of 3-Methiolpropionate (MMPA)
- Summary of Application : Methyl 3-(methylthio)propionate was used to prepare 3-methiolpropionate (MMPA) to study the demethylation of Dimethylsulfoniopropionate and MMPA to 3-mercaptopropionate by aerobic marine bacterium .
- Methods of Application : The synthesis of MMPA involves the reaction of Methyl 3-(methylthio)propionate with an equivalent amount of propionic anhydride or methacrylic anhydride .
- Results or Outcomes : The study provided insights into the methionine catabolism by Lactococci . No quantitative data or statistical analyses were provided in the source.
5. Proteomics Research
- Summary of Application : Methyl 2-(methylthio)propionate is used as a biochemical for proteomics research .
6. Aroma Perception of Ripe Fruit
Safety And Hazards
“Methyl 2-(methylthio)propionate” is incompatible with strong oxidizing agents . In case of eye contact, it is recommended to rinse immediately with plenty of water for at least 15 minutes and get medical attention . If ingested, clean mouth with water and drink afterwards plenty of water . If inhaled, remove to fresh air .
properties
IUPAC Name |
methyl 2-methylsulfanylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2S/c1-4(8-3)5(6)7-2/h4H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMPSBIWJVUCDKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40338319 |
Source
|
| Record name | methyl 2-(methylthio)propionate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40338319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(methylthio)propionate | |
CAS RN |
33178-98-2, 61366-76-5 |
Source
|
| Record name | methyl 2-(methylthio)propionate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40338319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | METHYL 2-METHYLTHIOPROPIONATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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